Cas no 4310-66-1 (2-(1H-Indol-3-yl)butanoic acid)

• Product Name: 2-(1H-Indol-3-yl)butanoic acid
• CAS No: 4310-66-1
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 5058771
• PubChem ID: 12230080
• Update Time: 2025-05-24

2-(1H-Indol-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-3-yl)butanoic acid
• 2-indol-3-yl-butyric acid
• indol-3-yl-butyric acid
• ethyl indol-3-yl-acetic acid
• 2-(1H-Indol-3-yl)butanoic acid

• Inchi： 1S/C12H13NO2/c1-2-8(12(14)15)10-7-13-11-6-4-3-5-9(10)11/h3-8,13H,2H2,1H3,(H,14,15)
• InChI Key： BFHAQYNXHDWMOU-UHFFFAOYSA-N
• SMILES： OC(C(CC)C1=CNC2C=CC=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.6
• Topological Polar Surface Area: 53.1

Additional information on 2-(1H-Indol-3-yl)butanoic acid

Introduction to 2-(1H-Indol-3-yl)butanoic acid (CAS No. 4310-66-1)

2-(1H-Indol-3-yl)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 4310-66-1, is a significant compound in the realm of pharmaceutical and biochemical research. This molecule, featuring a butanoic acid moiety linked to an indole ring, has garnered attention due to its structural and functional versatility. The indole moiety, a core structure in numerous bioactive natural products and pharmaceuticals, contributes to the compound's potential in drug discovery and material science applications.

The structural framework of 2-(1H-Indol-3-yl)butanoic acid positions it as a valuable intermediate in synthetic chemistry. The presence of both the carboxylic acid group and the indole ring allows for diverse chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities. Such modifications are crucial in developing novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurological disorders.

Recent advancements in medicinal chemistry have highlighted the importance of indole derivatives in drug development. The indole scaffold is known for its role in modulating biological pathways, particularly through interactions with receptors and enzymes. For instance, indole derivatives have been investigated for their potential as kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The butanoic acid side chain in 2-(1H-Indol-3-yl)butanoic acid further enhances its utility by providing a site for further functionalization, such as esterification or amidation, which can modulate solubility and bioavailability.

In the context of modern drug discovery, computational methods and high-throughput screening have accelerated the identification of promising lead compounds. 2-(1H-Indol-3-yl)butanoic acid has been employed in virtual screening campaigns to identify potential hits against various disease targets. Its unique structural features make it a candidate for further optimization through structure-based drug design approaches. By leveraging crystallographic data and molecular dynamics simulations, researchers can gain insights into how this compound interacts with biological targets, facilitating the design of more effective derivatives.

The pharmacological potential of 2-(1H-Indol-3-yl)butanoic acid has been explored in several preclinical studies. Notably, derivatives of this compound have shown promise in inhibiting specific enzymes involved in cancer progression. For example, modifications to the indole ring have been found to enhance binding affinity to target proteins, leading to increased efficacy. Additionally, the butanoic acid moiety has been investigated for its ability to modulate lipid metabolism, suggesting potential applications in managing metabolic disorders.

Beyond its pharmaceutical applications, 2-(1H-Indol-3-yl)butanoic acid has relevance in materials science. The indole group's electronic properties make it suitable for use in organic electronics, such as light-emitting diodes (LEDs) and organic photovoltaics. Researchers have explored its incorporation into polymer matrices to enhance charge transport properties, contributing to the development of more efficient optoelectronic devices.

The synthesis of 2-(1H-Indol-3-yl)butanoic acid involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. Common synthetic routes include condensation reactions between indole derivatives and butyric acid or its esters, followed by functional group transformations to achieve the desired product. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, reducing waste and energy consumption.

In conclusion, 2-(1H-Indol-3-yl)butanoic acid (CAS No. 4310-66-1) is a versatile compound with significant implications in pharmaceuticals and materials science. Its unique structural features offer opportunities for designing novel therapeutic agents and advanced materials. As research continues to uncover new applications for this compound and its derivatives, its importance in scientific innovation is likely to grow further.